Cas no 2171708-72-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2171708-72-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5893021
• PubChem ID: 165831254
• Update Time: 2025-10-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid
• 2171708-72-6
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-3,5-dimethylpiperidine-2-carboxylic acid
• EN300-1579172

• Inchi： 1S/C25H28N2O5/c1-15-11-16(2)23(24(29)30)27(13-15)22(28)12-26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21,23H,11-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： NNJVSTHJXBZYMU-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CC(C)CN1C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2171708-72-6)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid, identified by its CAS number 2171708-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core substituted with specific functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety and an acetyl group attached to an amino functionality highlights its potential as a building block in the synthesis of more complex pharmacological entities.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid is meticulously designed to facilitate its role in drug development. The Fmoc group, a protecting group commonly used in peptide synthesis, ensures controlled reactivity and stability during chemical modifications. This feature makes the compound particularly valuable in the construction of peptide mimetics and peptidomimetics, which are increasingly recognized for their therapeutic potential in addressing various biological targets.

The 3,5-dimethylpiperidine core contributes to the compound's overall steric and electronic properties, influencing its interactions with biological targets. Piperidine derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The specific substitution pattern in this compound enhances its suitability for applications in drug discovery, particularly in the development of small-molecule inhibitors or agonists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid with greater accuracy. These tools have been instrumental in identifying novel pharmacophores and optimizing lead structures for clinical applications. The integration of machine learning algorithms has further accelerated the process by allowing rapid screening of large chemical libraries, thereby expediting the discovery of potential drug candidates.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been employed to streamline the process and enhance scalability.

In the realm of medicinal chemistry, this compound serves as a versatile intermediate for the preparation of more complex molecules. Its structural features make it an attractive candidate for further derivatization, allowing researchers to explore diverse chemical spaces. By modifying specific functional groups or introducing additional substituents, new analogs can be generated with tailored biological activities.

Current research indicates that derivatives of piperidine-based compounds exhibit promising effects in various therapeutic areas, including oncology, neurology, and inflammation. The fluorenylmethoxycarbonyl group not only provides stability during synthetic procedures but also influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets. This has led to increased interest in exploring its applications as a scaffold for drug development.

The pharmacological profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3,5-dimethylpiperidine-2-carboxylic acid is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. The dimethyl substitution on the piperidine ring contributes to its lipophilicity, which is often a critical factor in determining oral bioavailability and tissue distribution.

Advances in drug delivery systems have also opened new avenues for utilizing compounds like this one. Nanotechnology-based delivery platforms can enhance the efficacy and reduce side effects by targeted release at specific sites within the body. The structural features of this compound make it a candidate for incorporation into such systems, potentially improving therapeutic outcomes.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical studies. As such, compounds like 1-2-((9H-fluorenine methoxycarbonyl}amino)acetyl3S dimethyl piperidine - 2 - carboxylic acid (CAS No. 2171708 - 72 - 6) must undergo thorough characterization before entering clinical trials. This includes detailed toxicological assessments and pharmacokinetic studies to ensure their suitability for human use.

In conclusion, 1 - 2 - (((9H - fluorenylmethoxy carbony l } amino ) acetyl ) - 3 , 5 - dimethyl piper idine - 2 - carbox ylic acid ( CAS No . 2171708 - 72 - 6 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . Ongoing research continues to uncover new possibilities for this compound , making it a valuable asset in the quest for novel treatments . As scientific understanding progresses , further refinements in synthetic methodologies and pharmacological evaluations will undoubtedly expand its utility across multiple disease indications . p >